Cas no 1261903-67-6 (2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid
• CAS No: 1261903-67-6
• MF: C₁₃H₉ClFNO₃
• MW: 281.666866064072
• MDL: MFCD18317550
• CID: 2762427
• PubChem ID: 53223407
• Update Time: 2025-06-13

2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261903-67-6
• MFCD18317550
• 2-CHLORO-5-(4-FLUORO-3-METHOXYPHENYL)NICOTINIC ACID
• 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid, 95%
• DTXSID40687576
• 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid

• MDL： MFCD18317550
• Inchi： 1S/C13H9ClFNO3/c1-19-11-5-7(2-3-10(11)15)8-4-9(13(17)18)12(14)16-6-8/h2-6H,1H3,(H,17,18)
• InChI Key： FATMKEBLFQZDED-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(=C(C=1)OC)F

Computed Properties

• Exact Mass: 281.0254990Da
• Monoisotopic Mass: 281.0254990Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid

2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid (CAS No. 1261903-67-6): An Overview

2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid (CAS No. 1261903-67-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid.

The molecular formula of 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid is C₁₄H₁₁ClFNO₃, and its molecular weight is approximately 299.70 g/mol. The compound features a chlorinated and fluorinated aromatic ring system, along with a methoxy group and a carboxylic acid moiety. These functional groups contribute to its unique chemical and biological properties, making it a valuable candidate for drug development.

Synthesis of 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid can be achieved through various synthetic routes. One common method involves the reaction of 4-fluoro-3-methoxybenzaldehyde with malononitrile to form the corresponding cyano compound, followed by chlorination and hydrolysis to yield the final product. Another approach involves the coupling of 2-chloro-5-bromonicotinic acid with 4-fluoro-3-methoxyphenylboronic acid using palladium-catalyzed cross-coupling reactions. These synthetic methods have been optimized to improve yield and purity, making the compound more accessible for further research and development.

In terms of its chemical properties, 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been studied extensively, with findings indicating that it remains stable at room temperature and in neutral pH environments. However, it is important to note that exposure to strong acids or bases can lead to degradation or hydrolysis of the carboxylic acid group.

The biological activity of 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid has been a focal point of recent research. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. Additionally, preliminary studies have demonstrated its ability to induce apoptosis in cancer cells, making it a promising lead compound for the development of novel therapeutic agents.

In the context of drug discovery, 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid has been evaluated for its potential as a modulator of nicotinic acetylcholine receptors (nAChRs). These receptors play crucial roles in various physiological processes, including neurotransmission and neuromodulation. Research has indicated that this compound can selectively bind to specific subtypes of nAChRs, which may have implications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Clinical trials involving 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid-based drugs are currently underway to assess their safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully evaluate the long-term safety and effectiveness of these compounds.

Beyond its therapeutic applications, 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid has also found use in other areas of scientific research. For example, it has been employed as a tool compound in studies investigating the structure-function relationships of nicotinic receptors. Its ability to selectively modulate receptor activity makes it an invaluable tool for understanding the underlying mechanisms of these important biological targets.

In conclusion, 2-Chloro-5-(4-fluoro-3-methoxyphenyl)nicotinic acid (CAS No. 1261903-67-6) is a multifaceted compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure and biological activity make it an attractive candidate for further exploration in various therapeutic areas. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.